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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

with Supporting Experimental Data

Toluene diisocyanate (TDI)-based polyurethanes are a versatile class of elastomers

renowned for their exceptional mechanical properties and abrasion resistance. This guide

provides a comprehensive comparison of TDI-based polyurethanes with other commonly used

elastomers, including methylene diisocyanate (MDI)-based polyurethanes, natural rubber,

neoprene, silicone rubber, and ethylene propylene diene monomer (EPDM) rubber. The

following sections present quantitative performance data, detailed experimental protocols for

key performance indicators, and a logical workflow for elastomer selection to assist researchers

and professionals in making informed material choices for their specific applications.

Performance Comparison of Elastomers
The selection of an appropriate elastomer is critical for the performance and longevity of any

component. This section provides a quantitative comparison of key physical, mechanical, and

thermal properties of TDI-based polyurethanes against other common elastomers. The data

presented in the following tables are compiled from various industry datasheets and technical

resources. It is important to note that the properties of a specific elastomer can vary depending

on its formulation and processing.
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Elastomer Selection Workflow
The selection of the most suitable elastomer for a given application is a multi-faceted process

that requires careful consideration of various performance requirements. The following diagram
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illustrates a logical workflow to guide researchers and engineers in this selection process.

Define Application Requirements

Mechanical Properties
(Hardness, Tensile, Abrasion, etc.)

Thermal Properties
(Temperature Range)

Chemical Resistance
(Oil, Solvents, etc.)

Environmental Resistance
(UV, Ozone, etc.) Cost Considerations

Select Candidate Elastomers

Perform Prototyping and Testing

Final Material Selection

Click to download full resolution via product page

Caption: A logical workflow for elastomer selection based on key performance requirements.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

comparison tables, based on internationally recognized ASTM standards.

Hardness (Durometer) - ASTM D2240
This test method determines the relative hardness of soft materials, such as rubber and

elastomers.[8][9]
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Apparatus: A durometer, which consists of a specified indentor that is forced into the material

under specified conditions.[9][10] The most common scales for elastomers are Shore A and

Shore D, with Shore A being used for softer materials and Shore D for harder ones.[8]

Specimen Preparation: The test specimen should have a minimum thickness of 6mm and a

flat surface.[10]

Procedure:

Place the specimen on a hard, flat surface.[8]

Press the durometer's indentor into the specimen, ensuring the presser foot is parallel to

the surface.[8]

The hardness reading is taken within one second of firm contact with the specimen.[8][10]

Data Interpretation: The result is a dimensionless number on the Shore A or Shore D scale. A

higher number indicates a harder material.

Tensile Properties - ASTM D412
This standard is used to evaluate the tensile (tension) properties of vulcanized thermoset

rubber and thermoplastic elastomers.[11] It measures properties such as tensile strength,

elongation at break, and modulus.[12][13][14]

Apparatus: A universal testing machine (tensile tester) capable of maintaining a constant rate

of grip separation.[11]

Specimen Preparation: Test specimens are typically die-cut into a dumbbell or "dogbone"

shape from a sheet of the material.[12][13]

Procedure:

The specimen is securely held in the grips of the testing machine.

The grips are separated at a constant speed, typically 500 ± 50 mm/min, until the

specimen ruptures.[11][13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.maloneytech.com/wp-content/uploads/2013/04/Rubber-Properties-Chart.pdf
https://www.emico.com/de-DE/media/31457/original/EPDM_Materialdatenblatt_emico_Englisch_04.pdf?v=1713864347
https://www.scribd.com/document/258145356/Neoprene-Data-Sheet
https://www.emico.com/de-DE/media/31457/original/EPDM_Materialdatenblatt_emico_Englisch_04.pdf?v=1713864347
https://www.scribd.com/document/258145356/Neoprene-Data-Sheet
https://www.scribd.com/document/258145356/Neoprene-Data-Sheet
https://www.scribd.com/document/258145356/Neoprene-Data-Sheet
https://www.emico.com/de-DE/media/31457/original/EPDM_Materialdatenblatt_emico_Englisch_04.pdf?v=1713864347
https://www.siliconedx.com/Blog/rubber-properties-comparison/
https://mykin.com/epdm-properties
https://cormanufacturing.com/elastomers-comparison-of-properties/
https://www.technicalspecialties.com/resources/elastomer-comparison-chart/
https://www.siliconedx.com/Blog/rubber-properties-comparison/
https://mykin.com/epdm-properties
https://cormanufacturing.com/elastomers-comparison-of-properties/
https://www.siliconedx.com/Blog/rubber-properties-comparison/
https://cormanufacturing.com/elastomers-comparison-of-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Interpretation:

Tensile Strength: The maximum stress applied to the specimen before it breaks.

Elongation at Break: The percentage increase in the original length of the specimen at the

point of rupture.

Modulus: The stress required to produce a specific elongation (e.g., 100% or 300%).

Tear Strength - ASTM D624
This test method measures the resistance of an elastomer to tearing.[15][16][17]

Apparatus: A universal testing machine, the same as used for ASTM D412.[15]

Specimen Preparation: Specimens are cut into specific shapes, often with a pre-cut nick or a

right angle to initiate tearing.

Procedure:

The specimen is mounted in the tensile grips.

The grips are separated at a constant rate (e.g., 500 mm/min for certain specimen types)

until the specimen is completely torn.[17]

Data Interpretation: The tear strength is calculated as the maximum force required to tear the

specimen divided by its thickness, typically expressed in kN/m or lbf/in.

Compression Set - ASTM D395
This test measures the ability of a rubber material to retain its elastic properties after being

subjected to prolonged compressive stress.[3][4]

Apparatus: A compression device consisting of two parallel flat plates between which the

specimen is compressed.

Specimen Preparation: Cylindrical disk-shaped specimens are used.

Procedure (Method B - Constant Deflection):
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The initial thickness of the specimen is measured.

The specimen is placed in the compression device and compressed to a specified

percentage of its original thickness (commonly 25%).[18]

The device with the compressed specimen is placed in an oven at a specified temperature

for a set duration (e.g., 22 hours at 70°C).[19]

After the specified time, the specimen is removed from the device and allowed to recover

for 30 minutes at room temperature before the final thickness is measured.[18][19]

Data Interpretation: The compression set is expressed as a percentage of the original

deflection that is not recovered. A lower percentage indicates better resistance to permanent

deformation.

Accelerated Aging - ASTM D573
This method is used to assess the resistance of rubber to deterioration by oxidative and

thermal aging.[20][21][22]

Apparatus: A circulating air oven capable of maintaining a specified elevated temperature.

[23]

Specimen Preparation: Dumbbell-shaped tensile test specimens are typically used.

Procedure:

The initial physical properties (e.g., tensile strength, elongation) of unaged specimens are

measured according to ASTM D412.

A set of specimens is placed in the air oven at a specified temperature (e.g., 70°C or

100°C) for a specified duration (e.g., 70 hours).[21]

After aging, the specimens are removed, cooled to room temperature, and their physical

properties are re-measured.

Data Interpretation: The change in physical properties after aging is reported as a

percentage of the original values. This indicates the material's resistance to heat-induced
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degradation.

Fluid Resistance - ASTM D471
This test method evaluates the effect of liquids on the physical properties of rubber materials.

[7][24][25]

Apparatus: Immersion containers and a means to maintain a specified temperature.

Specimen Preparation: Standard rectangular specimens are typically used.[25]

Procedure:

The initial mass, volume, and physical properties (e.g., hardness, tensile strength) of the

specimens are measured.

The specimens are immersed in the test liquid for a specified time and at a specified

temperature.[26][27]

After immersion, the specimens are removed, blotted dry, and their mass, volume, and

physical properties are re-measured.

Data Interpretation: The changes in mass, volume, and physical properties are reported as

percentages. This data indicates the material's compatibility with the test fluid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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